Cas no 112204-57-6 ((5-bromo-2-fluoro-phenyl)boronic acid)

• Product Name: (5-bromo-2-fluoro-phenyl)boronic acid
• CAS No: 112204-57-6
• MF: C₆H₅BBrFO₂
• MW: 218.816104650497
• MDL: MFCD05664307
• CID: 62912
• PubChem ID: 10856974
• Update Time: 2025-04-18

(5-bromo-2-fluoro-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluorobenzeneboronic acid
• 5-Bromo-2-Fluorophenylboronic Acid
• 5-Bromo-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• 5-BROMO-2-FLUOROBENZENEBORONIC ACID 98
• (5-bromo-2-fluorophenyl)boronic acid
• 5-Bromo-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• (5-bromo-2-fluoro-phenyl)boronic Acid
• Boronic acid, (5-bromo-2-fluorophenyl)-
• BORONIC ACID, B-(5-BROMO-2-FLUOROPHENYL)-
• KSC493S1N
• IGBDPRKNAFOOGY-UHFFFAOYSA-N
• SBB071276
• RL00492
• AB22346
• RP27145
• TRA0083867
• FT-0652162
• 112204-57-6
• CS-W014778
• AKOS015834774
• SCHEMBL1529185
• A802512
• SY032190
• B5065
• BP-11419
• DTXSID10446091
• FS-4422
• J-516926
• F15431
• 5-Bromo-2-fluorobenzeneboronicacid
• Z1269192857
• Dihydroxy-(5-bromo-2-fluorophenyl)-borane
• MFCD05664307
• EN300-333688
• 5-Bromo-2-fluorophenylboronic acid(contains varying amounts of Anhydride)
• DB-029081
• (5-bromo-2-fluoro-phenyl)boronic acid

• MDL： MFCD05664307
• Inchi： 1S/C6H5BBrFO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,10-11H
• InChI Key： IGBDPRKNAFOOGY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(B(O)O)=C1)F

Computed Properties

• Exact Mass: 217.95500
• Monoisotopic Mass: 217.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: solid
• Density: 1.75
• Melting Point: 174°C(lit.)
• Boiling Point: 324.8±52.0 °C at 760 mmHg
• Flash Point: 150.3±30.7 °C
• PSA: 40.46000
• LogP: 0.26800
• Solubility: Not determined

(5-bromo-2-fluoro-phenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds